Cas no 937598-28-2 (<br>4-Butyl-5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol)

• Product Name: <br>4-Butyl-5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol
• CAS No: 937598-28-2
• MF: C₁₇H₂₂N₆S
• MW: 342.461781024933
• MDL: MFCD08553262
• CID: 3060194
• PubChem ID: 19588421
• Update Time: 2025-08-04

<br>4-Butyl-5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-Butyl-5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol
• EN300-230742
• 4-butyl-5-{6-cyclopropyl-1,3-dimethylpyrazolo[3,4-b]pyridin-4-yl}-2H-1,2,4-triazole-3-thione
• 4-butyl-3-(6-cyclopropyl-1,3-dimethylpyrazolo[3,4-b]pyridin-4-yl)-1H-1,2,4-triazole-5-thione
• 4-butyl-5-{6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl}-4H-1,2,4-triazole-3-thiol
• 4-butyl-5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• BBL040678
• CS-0297678
• STK350854
• AKOS000313344
• 937598-28-2

• MDL： MFCD08553262
• Inchi： 1S/C17H22N6S/c1-4-5-8-23-15(19-20-17(23)24)12-9-13(11-6-7-11)18-16-14(12)10(2)21-22(16)3/h9,11H,4-8H2,1-3H3,(H,20,24)
• InChI Key： MXKYIAUSMVWXKV-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C3C(C)=NN(C)C=3N=C(C=2)C2CC2)N1CCCC

Computed Properties

• Exact Mass: 342.16266590Da
• Monoisotopic Mass: 342.16266590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.4Ų

Additional information on <br>4-Butyl-5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol

Comprehensive Overview of 4-Butyl-5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 937598-28-2)

The compound 4-Butyl-5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 937598-28-2) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique combination of pyrazolo[3,4-b]pyridine and 1,2,4-triazole-3-thiol moieties makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing demand for novel therapeutic compounds.

In recent years, the scientific community has focused on heterocyclic compounds like this due to their versatility in modulating biological activity. The presence of the cyclopropyl group and butyl chain in this molecule enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. This aligns with current trends in medicinal chemistry optimization, where researchers frequently search for "how to improve drug bioavailability" or "strategies for enhancing compound stability."

The 1,2,4-triazole-3-thiol component is particularly noteworthy, as this scaffold appears in numerous FDA-approved drugs. Its metal-chelating properties make it valuable for designing enzyme inhibitors, addressing popular queries like "metal-binding pharmacophores in drug design." Meanwhile, the pyrazolo[3,4-b]pyridine core contributes to π-stacking interactions, relevant to discussions about "aromatic interactions in molecular recognition"—a hot topic in computational chemistry forums.

From a synthetic chemistry perspective, the assembly of this polycyclic system presents interesting challenges that resonate with searches for "multi-component reaction strategies" or "regioselective heterocycle functionalization." The compound's CAS number 937598-28-2 serves as a crucial identifier in chemical databases, frequently used by researchers investigating "structure-activity relationships of triazole derivatives" or "pyrazole-based scaffold libraries."

In material science applications, the sulfur atom in the 3-thiol group offers coordination sites for metal-organic frameworks (MOFs), connecting to trending searches about "sulfur-containing linkers for MOF design." The compound's thermal stability profile (a common analytical chemistry search term) makes it potentially useful for high-performance materials, while its fluorescence properties could interest those exploring "small-molecule fluorophores for sensing applications."

Quality control researchers analyzing this compound would employ techniques like HPLC (high-performance liquid chromatography) and LC-MS (liquid chromatography-mass spectrometry), addressing frequently searched analytical methods. The 1,3-dimethyl substitution pattern on the pyrazole ring may influence metabolic stability—a key consideration in pharmaceutical searches for "strategies to reduce hepatic clearance."

Environmental fate studies of such compounds are increasingly important, corresponding to searches about "biodegradation prediction of nitrogen-rich heterocycles." The butyl side chain's length represents a balance between hydrophobicity and metabolic oxidation rates, relevant to "aliphatic chain optimization in lead compounds"—a common medicinal chemistry challenge.

Patent literature reveals growing interest in this structural class, particularly for kinase modulation. This connects to trending pharmaceutical searches like "JAK/STAT pathway inhibitors" or "selective kinase inhibitor design." The cyclopropyl moiety's strain energy often enhances target binding affinity, explaining its prevalence in drug candidate structures and frequent searches about "three-membered ring effects on potency."

For computational chemists, this compound presents interesting modeling challenges due to its conformational flexibility and potential tautomeric forms (addressing searches about "tautomer prediction in triazole-thiol systems"). The presence of multiple hydrogen bond acceptors/donors makes it valuable for "molecular docking studies of heterocyclic systems," while its polar surface area falls within ranges often searched for "BBB penetration predictors."

In summary, 4-Butyl-5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol represents a multifaceted research compound with applications spanning drug discovery, materials science, and chemical biology. Its structural features address numerous contemporary research questions while its CAS registry number 937598-28-2 ensures precise identification across scientific literature and chemical databases worldwide.